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Introduction

Disperse Blue 91 (CAS No. 12222-89-8) is a synthetic anthraquinone dye used in the textile

industry for dyeing polyester and other synthetic fibers.[1] Due to its potential to be an allergen

and its presence in consumer products, sensitive and accurate analytical methods are required

for its detection and quantification in various matrices, particularly in textiles.[2] This document

provides detailed application notes and experimental protocols for the analysis of Disperse
Blue 91, primarily focusing on liquid chromatography-mass spectrometry (LC-MS/MS) and

high-performance liquid chromatography with diode-array detection (HPLC-DAD). An overview

of electrochemical sensing as an emerging technique is also presented.

Key Analytical Techniques
The most common and established methods for the analysis of Disperse Blue 91 and other

disperse dyes involve extraction from the sample matrix followed by chromatographic

separation and detection.[3][4]

High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector

(DAD) is a widely used technique that offers good selectivity and sensitivity.[4]
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Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a highly sensitive and

specific method that allows for the accurate identification and quantification of the dye, even

at trace levels.[3][5]

Electrochemical Sensors represent an emerging area for dye detection, offering potential

advantages in terms of speed and portability, though they are less established for routine

analysis of Disperse Blue 91.[6]

Quantitative Data Summary
The following table summarizes typical quantitative performance data for the analysis of

disperse dyes using various analytical techniques. It is important to note that the specific

values for Disperse Blue 91 may vary depending on the exact experimental conditions, matrix,

and instrument used. The data presented here is a compilation from studies on various

disperse dyes, including Disperse Blue 1, and serves as a general guideline.

Analytical
Technique

Limit of
Detection
(LOD)

Limit of
Quantificati
on (LOQ)

Linearity
(r²)

Recovery
(%)

Reference

HPLC-DAD 0.52 ng/mL 1.6 ng/mL >0.999 93 - 96 [4]

LC-MS/MS
0.02 - 1.35

ng/mL

0.06 - 4.09

ng/mL
>0.993 81.8 - 114.1 [2]

LC/MSD TOF Not Specified Not Specified >0.99 Not Specified [7]

Experimental Protocols
Protocol 1: Analysis of Disperse Blue 91 in Textiles by
LC-MS/MS
This protocol is based on established methods for the analysis of disperse dyes in textile

samples.[2][3]

1. Sample Preparation (Methanol Extraction)

Weigh 1.0 g of the textile sample (shredded into small pieces) into a 50 mL conical tube.
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Add 20 mL of methanol to the tube.

Place the tube in an ultrasonic bath and sonicate at 50 °C for 30 minutes.[2]

Centrifuge the sample at 10,000 rpm for 10 minutes.[2]

Filter the supernatant through a 0.22 µm PTFE syringe filter into a clean glass vial.[2]

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 1.0 mL of a 95:5 (v/v) water/methanol mixture.[2]

The sample is now ready for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

LC System: UHPLC system

Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm particle size)[2]

Mobile Phase A: Water with 0.1% formic acid[2]

Mobile Phase B: Methanol with 0.1% formic acid

Gradient Elution:

0-2 min: 5% B

2-12 min: 5% to 95% B

12-17.5 min: 95% to 100% B

17.51-20 min: Re-equilibration at 5% B[2]

Flow Rate: 0.3 mL/min[2]

Injection Volume: 5 µL[2]

Column Temperature: 40 °C[2]
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MS System: Triple quadrupole mass spectrometer

Ionization Mode: Electrospray Ionization (ESI), positive mode

Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor and product ions

for Disperse Blue 91 need to be determined by direct infusion of a standard solution.

3. Quality Control

A blank sample (reagent blank) should be analyzed to check for contamination.

A matrix blank (an undyed textile sample) should be prepared and analyzed to assess matrix

effects.

Spiked samples at known concentrations should be prepared to determine recovery and

accuracy.

Protocol 2: Analysis of Disperse Blue 91 by HPLC-DAD
This protocol is adapted from a method for the determination of Disperse Blue 1 in air samples

and is applicable to the analysis of extracts from various matrices.[4]

1. Sample Preparation

Follow the same extraction procedure as described in Protocol 1 (Section 1). The final

reconstituted solution can be used for HPLC-DAD analysis.

2. HPLC-DAD Instrumentation and Conditions

HPLC System: A standard HPLC system with a Diode Array Detector.

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[4]

Mobile Phase: Acetonitrile and 10 mM ammonium acetate solution (45:55, v/v)[4]

Flow Rate: 0.6 mL/min[4]

Injection Volume: 5 µL[4]
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Column Temperature: 30 °C[4]

DAD Wavelength: A full spectrum should be acquired to determine the wavelength of

maximum absorbance for Disperse Blue 91. A wavelength of around 615 nm has been used

for a similar dye, Disperse Blue 1.[4]

3. Calibration

Prepare a series of standard solutions of Disperse Blue 91 in the mobile phase at different

concentrations.

Inject the standards and construct a calibration curve by plotting the peak area against the

concentration.

The concentration of Disperse Blue 91 in the sample can be determined from this

calibration curve.
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Caption: General experimental workflow for the analysis of Disperse Blue 91 in textiles.
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Emerging Analytical Techniques: Electrochemical
Sensing
Electrochemical sensors offer a promising alternative for the detection of dyes due to their high

sensitivity, rapid response, and potential for miniaturization.[6] While specific protocols for

Disperse Blue 91 are not yet widely established, the general principle involves the

electrochemical oxidation or reduction of the dye molecule at the surface of a modified

electrode.

General Protocol Outline:

Electrode Modification: A glassy carbon electrode (GCE) is typically modified with

nanomaterials (e.g., carbon nanotubes, metal nanoparticles) to enhance its conductivity and

catalytic activity.[8][9]

Sample Introduction: The modified electrode is immersed in an electrochemical cell

containing a supporting electrolyte and the sample extract.

Electrochemical Measurement: A voltammetric technique, such as cyclic voltammetry (CV) or

square wave voltammetry (SWV), is applied. The resulting current is proportional to the

concentration of the dye.

Quantification: A calibration curve is constructed using standard solutions of the dye to

quantify the amount in the sample.

This approach has been successfully applied to the detection of other dyes, and further

research may lead to the development of a validated electrochemical method for Disperse
Blue 91.[8][9]
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Caption: Relationship between established and emerging analytical techniques for Disperse
Blue 91.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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